![molecular formula C18H16FN3O4S B2831904 N-(3-fluoro-4-methoxyphenyl)-3-(2-(methylsulfonyl)-1H-imidazol-1-yl)benzamide CAS No. 2034391-93-8](/img/structure/B2831904.png)
N-(3-fluoro-4-methoxyphenyl)-3-(2-(methylsulfonyl)-1H-imidazol-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-fluoro-4-methoxyphenyl)-3-(2-(methylsulfonyl)-1H-imidazol-1-yl)benzamide, also known as FMIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.
Scientific Research Applications
Cardiac Electrophysiological Activity
- This compound has been studied for its potential in cardiac electrophysiology. Specifically, certain N-substituted imidazolylbenzamides have shown potency in in vitro assays for cardiac function, indicating their potential as class III electrophysiological agents (Morgan et al., 1990).
Neurological Research
- Research has utilized similar compounds as molecular imaging probes to quantify serotonin 1A (5-HT1A) receptor densities in the brains of Alzheimer's disease patients. This suggests applications in neurodegenerative disease research and diagnostics (Kepe et al., 2006).
Anticancer and Radiosensitizing Properties
- Studies have explored derivatives of this compound as effective radiosensitizers and anticarcinogenic agents. They show significant in vitro anticancer activity and potential as radiosensitizers in cancer treatment (Majalakere et al., 2020).
Molecular Synthesis and Structural Studies
- The compound and its derivatives have been subjects of synthesis and structural studies, providing insights into molecular structures and properties, which are crucial for drug design and development (Richter et al., 2023).
Fluorescence Labeling in Biochemistry
- Some benzimidazole derivatives of the compound have been synthesized for use as fluorescent labeling agents in protein-sulfhydryl reactions, indicating applications in biochemical and cellular studies (Kanaoka et al., 1964).
Drug Metabolism and Pharmacokinetics
- Research has focused on understanding the metabolism and disposition of similar compounds in humans, contributing to pharmacokinetic knowledge crucial for drug development (Renzulli et al., 2011).
Electroluminescence in Material Science
- Studies have been conducted on the electroluminescent properties of related compounds, suggesting their utility in the development of new materials for light-emitting diodes and other electronic applications (Cheng et al., 2011).
properties
IUPAC Name |
N-(3-fluoro-4-methoxyphenyl)-3-(2-methylsulfonylimidazol-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O4S/c1-26-16-7-6-13(11-15(16)19)21-17(23)12-4-3-5-14(10-12)22-9-8-20-18(22)27(2,24)25/h3-11H,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUOKFWISYJVSHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)N3C=CN=C3S(=O)(=O)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-fluoro-4-methoxyphenyl)-3-(2-(methylsulfonyl)-1H-imidazol-1-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.